Cas no 1998055-99-4 (tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate
• CAS No: 1998055-99-4
• MF: C₁₁H₁₉N₅O₂
• MW: 253.300861597061
• CID: 5324200
• Update Time: 2025-07-17

tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4146786362
• tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H19N5O2/c1-11(2,3)18-10(17)16-6-4-5-7(16)8-13-9(12)15-14-8/h7H,4-6H2,1-3H3,(H3,12,13,14,15)
• InChI Key： WKTIUCYPEPSRPE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1=NC(N)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 0.9
• Topological Polar Surface Area: 97.1

Additional information on tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate (CAS: 1998055-99-4)

The compound tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate (CAS: 1998055-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting protein-protein interactions and enzyme inhibition. The presence of both the 1,2,4-triazole and pyrrolidine moieties in its structure makes it a versatile scaffold for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors and antimicrobial agents, demonstrating its broad applicability in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the development of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The study reported improved synthetic yields and purity of the final compounds when using tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate as the starting material, highlighting its importance in pharmaceutical synthesis.

Another significant application of this compound was reported in the field of antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described its use in creating novel triazole-containing analogs with potent activity against drug-resistant bacterial strains. The researchers noted that the amino group at the 3-position of the triazole ring played a crucial role in enhancing the compounds' binding affinity to bacterial targets.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate. A 2023 patent application disclosed an improved catalytic process for its synthesis, achieving higher yields (85-90%) and better stereoselectivity compared to traditional methods. This development is particularly important for scaling up production to meet the growing demand in pharmaceutical research.

The compound's potential in central nervous system (CNS) drug development has also been explored. Preliminary studies suggest that derivatives of this scaffold may cross the blood-brain barrier effectively, making them candidates for the treatment of neurological disorders. However, further research is needed to fully characterize its pharmacokinetic properties and optimize its drug-like characteristics.

In conclusion, tert-butyl 2-(3-amino-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate (CAS: 1998055-99-4) represents a valuable building block in medicinal chemistry with diverse applications. Its recent use in developing kinase inhibitors, antimicrobial agents, and potential CNS drugs underscores its importance in current drug discovery efforts. Continued research into its derivatives and optimization of synthetic methods will likely yield additional therapeutic candidates in the coming years.